molecular formula C11H8Cl2N2O3 B8307847 6,7-Dichloro-2,3-dimethoxy-5-formylquinoxaline

6,7-Dichloro-2,3-dimethoxy-5-formylquinoxaline

Cat. No.: B8307847
M. Wt: 287.10 g/mol
InChI Key: KLRNHQAMURJZGV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6,7-Dichloro-2,3-dimethoxy-5-formylquinoxaline is a useful research compound. Its molecular formula is C11H8Cl2N2O3 and its molecular weight is 287.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H8Cl2N2O3

Molecular Weight

287.10 g/mol

IUPAC Name

6,7-dichloro-2,3-dimethoxyquinoxaline-5-carbaldehyde

InChI

InChI=1S/C11H8Cl2N2O3/c1-17-10-11(18-2)15-9-5(4-16)8(13)6(12)3-7(9)14-10/h3-4H,1-2H3

InChI Key

KLRNHQAMURJZGV-UHFFFAOYSA-N

Canonical SMILES

COC1=NC2=CC(=C(C(=C2N=C1OC)C=O)Cl)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

A mixture of ozone and oxygen was bubbled gently through a stirred solution of 6,7-dichloro-2,3-dimethoxy-5-ethenylquinoxaline (1.76 g, 6.2 mmol) in chloroform (200 mL) at -60° C. until a blue colour persisted. The solution was purged with nitrogen, and then triphenylphosphine (3.23 g, 12.3 mmol) was added. The mixture was allowed to warm to room temperature and stirred for a further 16 hours. The chloroform was removed under reduced pressure and the residue purified by flash chromatography (eluting with toluene) to give 6,7-dichloro-2,3-dimethoxy-5-formylquinoxaline (1.60 g, 90%) as a fluffy white solid.
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